1-(3-Fluoro-5-methylphenyl)butan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-(3-Fluoro-5-methylphenyl)butan-1-amine consists of a butan-1-amine chain attached to a 3-fluoro-5-methylphenyl group . The exact spatial configuration of this molecule can be determined using techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Synthetic Chemistry
- Synthesis of Fluorinated Compounds : Fluorinated compounds, like those derived from the synthesis of 2-Fluoro-4-bromobiphenyl, play a crucial role in the manufacture of pharmaceuticals and agrochemicals due to their unique properties, such as enhanced stability and bioactivity. The development of practical synthetic routes for these compounds is vital for expanding their applications in various industries (Qiu et al., 2009).
Environmental Science
- Removal of Persistent Organic Pollutants : The use of amine-functionalized sorbents has been identified as an effective method for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. This suggests that compounds with amine functionalities could be engineered for environmental remediation purposes (Ateia et al., 2019).
Pharmacology
- Drug Synthesis and Drug Metabolite Analysis : The synthesis of complex molecules for pharmaceutical applications often involves the use of intermediates like 1-(3-Fluoro-5-methylphenyl)butan-1-amine. Additionally, understanding the metabolism of drugs and the role of specific metabolites can inform the development of safer and more effective medications. For example, the analysis of human urinary carcinogen metabolites helps to understand the exposure to and effects of various substances, including drugs and environmental toxins (Hecht, 2002).
Safety and Hazards
As a research chemical, 1-(3-Fluoro-5-methylphenyl)butan-1-amine is not intended for human or veterinary use. Therefore, it should be handled with appropriate safety measures. Detailed safety and hazard information should be sought from the material safety data sheet (MSDS) provided by the supplier .
properties
IUPAC Name |
1-(3-fluoro-5-methylphenyl)butan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FN/c1-3-4-11(13)9-5-8(2)6-10(12)7-9/h5-7,11H,3-4,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXMUQPUZVWQGAX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C1=CC(=CC(=C1)C)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.